Cas no 2137834-80-9 (4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene)

• Product Name: 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene
• CAS No: 2137834-80-9
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 6232943
• PubChem ID: 165745833
• Update Time: 2025-06-08

4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-714300
• 2137834-80-9
• 4-fluoro-2-methyl-1-(2-nitrophenyl)benzene
• 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene

• Inchi： 1S/C13H10FNO2/c1-9-8-10(14)6-7-11(9)12-4-2-3-5-13(12)15(16)17/h2-8H,1H3
• InChI Key： BZCGODQLKAOUQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene

Introduction to 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene (CAS No. 2137834-80-9)

4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2137834-80-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the benzene derivatives family, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene consists of a benzene ring substituted with a fluoro group at the 4-position, a methyl group at the 2-position, and a 2-nitrophenyl group at the 1-position. This particular arrangement of functional groups imparts distinct chemical reactivity and electronic characteristics, making it a versatile building block for further chemical modifications. The presence of the fluoro group, in particular, is well-documented for its ability to influence metabolic stability, binding affinity, and overall pharmacological activity in drug candidates.

In recent years, there has been a growing interest in exploring the potential applications of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene in the development of novel therapeutic agents. The nitro group and the fluoro substituent are known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. Researchers have leveraged these properties to synthesize compounds with improved pharmacokinetic profiles, leading to enhanced efficacy and reduced side effects.

One of the most compelling areas of research involving 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene, scientists have been able to develop potent inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

Another area where 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene has demonstrated significant utility is in the field of agrochemicals. The unique structural features of this compound contribute to its effectiveness as a precursor in synthesizing herbicides and pesticides. The fluoro group, in particular, enhances the bioavailability and environmental stability of agrochemicals, making them more effective while minimizing ecological impact. This has led to increased interest from both academic researchers and industry professionals looking to develop sustainable agricultural solutions.

The synthesis of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the versatility of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene but also underscore its importance as a key intermediate in modern chemical synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and intermolecular interactions, which are critical for designing molecules with specific biological activities. These computational tools have become indispensable in drug discovery pipelines, allowing researchers to predict the behavior of compounds before they are synthesized in the lab.

The pharmaceutical industry has also explored the use of 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene as a scaffold for developing central nervous system (CNS) drugs. The combination of lipophilicity and metabolic stability provided by its structure makes it an ideal candidate for crossing the blood-brain barrier. Researchers have synthesized derivatives of this compound that exhibit neuroprotective and anti-inflammatory properties, opening up new avenues for treating neurological disorders.

In conclusion, 4-Fluoro-2-methyl-1-(2-nitrophenyl)benzene (CAS No. 2137834-80-9) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing pharmacologically active molecules with improved properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents and sustainable agricultural solutions.